Cas no 518350-76-0 ((E)-2-cyano-N-(3-imidazol-1-ylpropyl)-3-(4-nitrophenyl)prop-2-enamide)

• Product Name: (E)-2-cyano-N-(3-imidazol-1-ylpropyl)-3-(4-nitrophenyl)prop-2-enamide
• CAS No: 518350-76-0
• MF: C₁₆H₁₅N₅O₃
• MW: 325.322002649307
• CID: 6528113
• PubChem ID: 6244455
• Update Time: 2025-06-07

(E)-2-cyano-N-(3-imidazol-1-ylpropyl)-3-(4-nitrophenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• HMS2760G15
• CHEMBL1351554
• CHEBI:121957
• (2E)-2-cyano-N-[3-(1H-imidazol-1-yl)propyl]-3-(4-nitrophenyl)prop-2-enamide
• MLS000517148
• EN300-18221536
• 2-cyano-n-[3-(1h-imidazol-1-yl)propyl]-3-(4-nitrophenyl)prop-2-enamide
• 518350-76-0
• (E)-2-cyano-N-(3-imidazol-1-ylpropyl)-3-(4-nitrophenyl)prop-2-enamide
• SMR000343371
• Z56915483
• AKOS001058628

• Inchi： 1S/C16H15N5O3/c17-11-14(10-13-2-4-15(5-3-13)21(23)24)16(22)19-6-1-8-20-9-7-18-12-20/h2-5,7,9-10,12H,1,6,8H2,(H,19,22)/b14-10+
• InChI Key： UMSNOTULUFNTKK-GXDHUFHOSA-N
• SMILES： O=C(/C(/C#N)=C/C1C=CC(=CC=1)[N+](=O)[O-])NCCCN1C=NC=C1

Computed Properties

• Exact Mass: 325.11748936g/mol
• Monoisotopic Mass: 325.11748936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 117Ų

Additional information on (E)-2-cyano-N-(3-imidazol-1-ylpropyl)-3-(4-nitrophenyl)prop-2-enamide

Introduction to (E)-2-cyano-N-(3-imidazol-1-ylpropyl)-3-(4-nitrophenyl)prop-2-enamide (CAS No. 518350-76-0)

(E)-2-cyano-N-(3-imidazol-1-ylpropyl)-3-(4-nitrophenyl)prop-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 518350-76-0, belongs to a class of molecules that exhibit promising properties for further development in medicinal applications.

The molecular structure of this compound is characterized by a conjugated system comprising an acrylamide moiety, a cyano group, and a nitrophenyl substituent. The presence of these functional groups not only contributes to its distinct chemical properties but also opens up possibilities for diverse interactions with biological targets. Specifically, the cyano group can participate in hydrogen bonding, while the nitrophenyl moiety is known for its ability to engage in π-stacking interactions, which are crucial for the design of drug-like molecules.

In recent years, there has been a growing interest in the development of imidazole-based compounds due to their wide range of biological activities. The incorporation of an imidazole ring in the structure of (E)-2-cyano-N-(3-imidazol-1-ylpropyl)-3-(4-nitrophenyl)prop-2-enamide enhances its potential as a pharmacophore. Imidazole derivatives have been extensively studied for their roles in various biological processes, including enzyme inhibition and receptor binding. The specific positioning of the imidazole ring in this compound suggests that it may interact with biological targets in a manner that could lead to therapeutic effects.

The synthesis of (E)-2-cyano-N-(3-imidazol-1-ylpropyl)-3-(4-nitrophenyl)prop-2-enamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The reaction sequence typically begins with the formation of the acrylamide core, followed by functionalization with the cyano group and the nitrophenyl substituent. The introduction of the imidazole ring is achieved through nucleophilic substitution or condensation reactions, depending on the synthetic route chosen.

The< strong>E-configuration of the double bond in this compound is particularly significant, as it influences the stereochemical properties and potential biological activity. Stereoisomers can exhibit vastly different biological responses, making the precise control of stereochemistry essential in pharmaceutical development. The synthesis must be carefully monitored to ensure that the desired stereoisomer is obtained in high enantiomeric purity.

Recent studies have highlighted the importance of conformational flexibility in drug-like molecules. The presence of multiple rotatable bonds in (E)-2-cyano-N-(3-imidazol-1-ylpropyl)-3-(4-nitrophenyl)prop-2-enamide allows for conformational diversity, which can be advantageous for binding to biological targets with complex shapes. This flexibility may enhance the compound's ability to interact with proteins and other biomolecules, thereby increasing its potential as a lead compound for drug development.

The< strong>cyano group not only contributes to the electronic properties of the molecule but also serves as a handle for further derivatization. Cyano-substituted compounds have been shown to exhibit various biological activities, including anti-inflammatory and anticancer effects. The ability to modify this group allows chemists to fine-tune the properties of the molecule, making it more suitable for specific therapeutic applications.

The< strong>nitrophenyl moiety is another key feature that contributes to the biological activity of this compound. Nitroaromatic compounds are well-known for their pharmacological properties and have been used in numerous drug therapies. The nitro group can be reduced to an amine under specific conditions, which can alter the electronic and steric properties of the molecule. This redox-active nature makes (E)-2-cyano-N-(3-imidazol-1-ylpropyl)-3-(4-nitrophenyl)prop-2-enamide a versatile scaffold for developing prodrugs or molecules with controlled bioavailability.

In conclusion, (E)-2-cyano-N-(3-imidazol-1-ylpropyl)-3-(4-nitrophenyl)prop-2-enamide (CAS No. 518350-76-0) is a structurally complex and functionally diverse compound with significant potential in pharmaceutical research. Its unique combination of functional groups, including an acrylamide core, a cyano group, a nitrophenyl substituent, and an imidazole ring, makes it an attractive candidate for further exploration in drug discovery. The synthesis and optimization of this compound will continue to be an area of active research, aiming to unlock its full therapeutic potential.